Cas no 5956-09-2 (Aihydroagarofuran)

Aihydroagarofuran structure
Aihydroagarofuran structure
Product Name:Aihydroagarofuran
CAS No:5956-09-2
MF:C15H26O
MW:222.366344928741
CID:1998772
PubChem ID:21593552
Update Time:2025-04-21

Aihydroagarofuran Chemical and Physical Properties

Names and Identifiers

    • Aihydroagarofuran
    • Dihydro-alpha-beta-agarofuran
    • Dihydro-beta-Agarofuran
    • dihydroagarofuran
    • Q27139701
    • 5956-09-2
    • (3R,5aS,9R,9aS)-2,2,5a,9-tetramethyloctahydro-2H-3,9a-methano-1-benzoxepine
    • beta-Agarofuran, dihydro-
    • trans-Dihydroagarofuran
    • Octahydro-2,2,5a,9-tetramethyl-2H-3,9a-methano-1-benzoxepin
    • 2H-3,9a-Methano-1-benzoxepin, octahydro-2,2,5a,9-tetramethyl-
    • CHEBI:71547
    • SCHEMBL2400604
    • Deoxybaimuxinol
    • (1S,2R,6S,9R)-2,6,10,10-tetramethyl-11-oxatricyclo[7.2.1.01,6]dodecane
    • [3R-(3alpha,5aalpha,9alpha,9aalpha)]-Octahydro-2,2,5a,9-tetramethyl-2H-3,9a-methano-1-benzoxepin
    • Inchi: 1S/C15H26O/c1-11-6-5-8-14(4)9-7-12-10-15(11,14)16-13(12,2)3/h11-12H,5-10H2,1-4H3/t11-,12-,14+,15+/m1/s1
    • InChI Key: HVAVUZLEYSAYGE-UXOAXIEHSA-N
    • SMILES: O1C(C)(C)[C@@H]2CC[C@]3(C)CCC[C@@H](C)[C@]13C2

Computed Properties

  • Exact Mass: 222.198365449g/mol
  • Monoisotopic Mass: 222.198365449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 9.2Ų
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